propyl 4-nitro-1H-pyrazole-5-carboxylate

• Molecular Formula: C7H9N3O4
• Molecular Weight: 199.16 g/mol
• IUPAC Name: propyl 4-nitro-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C7H9N3O4/c1-2-3-14-7(11)6-5(10(12)13)4-8-9-6/h4H,2-3H2,1H3,(H,8,9)
• InChI Key: XEMFUPYEXVRINL-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=C(C=NN1)[N+](=O)[O-]

Description

Propyl 4-nitro-1H-pyrazole-5-carboxylate is a chemical compound belonging to the pyrazole family Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms in adjacent positions This particular compound is characterized by the presence of a propyl group, a nitro group, and a carboxylate group attached to the pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of propyl 4-nitro-1H-pyrazole-5-carboxylate typically involves the nitration of 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid. The reaction is carried out by adding the pyrazole derivative to a mixture of concentrated nitric acid and sulfuric acid. The mixture is heated to 100°C for 16 hours, after which the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is poured into ice water, resulting in the formation of a white precipitate. This precipitate is collected by vacuum filtration and crystallized from acetone to yield the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reaction vessels, and employing continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

Propyl 4-nitro-1H-pyrazole-5-carboxylate undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The carboxylate group can participate in nucleophilic substitution reactions, leading to the formation of esters or amides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are commonly used.

Substitution: Reagents like alcohols or amines in the presence of acid catalysts are used for esterification or amidation reactions.

Major Products Formed

Amino Derivatives: Reduction of the nitro group yields amino derivatives.

Esters and Amides: Substitution reactions involving the carboxylate group produce various esters and amides.

Scientific Research Applications

Propyl 4-nitro-1H-pyrazole-5-carboxylate has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and as a probe for biological assays.

Industry: The compound is used in the production of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of propyl 4-nitro-1H-pyrazole-5-carboxylate involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with enzymes or receptors. These interactions can modulate biological pathways, leading to various physiological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid
• Ethyl 1-methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylate

Uniqueness

Propyl 4-nitro-1H-pyrazole-5-carboxylate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.